![molecular formula C6H9Br B2646303 1-(Bromomethyl)spiro[2.2]pentane CAS No. 1700432-40-1](/img/structure/B2646303.png)
1-(Bromomethyl)spiro[2.2]pentane
Overview
Description
1-(Bromomethyl)spiro[2.2]pentane is a chemical compound with the CAS Number: 1700432-40-1 . It has a molecular weight of 161.04 and is a liquid at room temperature . The IUPAC name for this compound is 1-(bromomethyl)spiro[2.2]pentane .
Molecular Structure Analysis
The InChI code for 1-(Bromomethyl)spiro[2.2]pentane is 1S/C6H9Br/c7-4-5-3-6(5)1-2-6/h5H,1-4H2 . This indicates that the compound consists of 6 carbon atoms, 9 hydrogen atoms, and 1 bromine atom .Physical And Chemical Properties Analysis
1-(Bromomethyl)spiro[2.2]pentane is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Cyclopenta-fused Derivatives Synthesis
2,2-Bis(nitromethyl)decane and 4-methyl-2,2-bis(nitromethyl)pentane reacted with α-bromolevoglucosenone under base and ultrasonic treatment, yielding cyclopenta-fused derivatives. Similar reactions with 1,1-bis(nitromethyl)cycloalkanes produced spiro compounds, showcasing the utility of these bromomethylated intermediates in constructing cyclopenta-fused structures (Faizullina et al., 2012).
Aminomethyloxy Derivatives Synthesis
New 2-aminomethyloxy derivatives of 1-(propylsulfanyl)pentane were prepared, demonstrating the versatility of bromomethylated compounds in synthesizing antimicrobial additives for lubricating oils and antiseptics (Dzhafarov et al., 2010).
Heterospiro Systems Development
1-(2-Bromomethylphenyl)-1-cyclopentanecarbonitrile was synthesized and used as an intermediate in the creation of heterospiro systems, further highlighting the role of bromomethylated spiro compounds in the development of novel organic structures (Kisel et al., 2002).
Novel Spiro Heterocycles Synthesis
1,5-Diphenyl-3,3-dicyano-1,5-pentanedione was utilized to synthesize novel spiro heterocycles, showcasing the synthesis applications of bromomethylated compounds in creating diverse organic molecules (Padmavathi et al., 2002).
Safety and Hazards
properties
IUPAC Name |
2-(bromomethyl)spiro[2.2]pentane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Br/c7-4-5-3-6(5)1-2-6/h5H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKEQLSWFBVKMOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC2CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Br |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Bromomethyl)spiro[2.2]pentane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one](/img/structure/B2646224.png)
![7-Cyclopropyl-1,3-dimethyl-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione](/img/structure/B2646227.png)
![2-chloro-N'-methyl-N'-[3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl]acetohydrazide](/img/structure/B2646228.png)
![3,4-dimethyl-N-[5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2646238.png)
![3-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(6-methylpyridin-2-yl)propanamide](/img/structure/B2646242.png)
